Cas no 846600-47-3 (1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 846600-47-3
• MF: C₂₆H₂₅N₃O₂
• MW: 411.495606184006
• CID: 5475533
• Update Time: 2025-07-10

1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H25N3O2/c1-18-9-3-4-10-19(18)16-29-22-12-6-5-11-21(22)27-26(29)20-15-25(30)28(17-20)23-13-7-8-14-24(23)31-2/h3-14,20H,15-17H2,1-2H3
• InChI Key： VFNHRYFAQKZDGZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)CC(C2N(CC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Profile of 1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 846600-47-3)

The compound 1-(2-methoxyphenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 846600-47-3, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential pharmacological properties. The structural framework of this molecule integrates several key pharmacophoric elements, including a pyrrolidinone core, a benzodiazole moiety, and aromatic rings with substituents that modulate its chemical and biological behavior.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target interactions in drug design. The presence of both the benzodiazole and pyrrolidinone moieties in this compound suggests a dual functionality that could be exploited for therapeutic applications. The benzodiazole scaffold is well-known for its anxiolytic, sedative, and muscle relaxant properties, while the pyrrolidinone ring often contributes to metabolic stability and bioavailability. The specific substitution pattern, particularly the methyl group attached to the benzodiazole ring and the methoxy group on the phenyl ring, further fine-tunes the compound's pharmacokinetic profile.

In the context of contemporary research, this compound has been explored for its potential role in central nervous system (CNS) disorders. Studies have indicated that derivatives with similar structural motifs may exhibit inhibitory activity against certain enzymes and receptors implicated in neurodegenerative diseases. The interaction between the pyrrolidinone nitrogen and other biological targets remains an area of active investigation. Furthermore, computational modeling has been employed to predict binding affinities and optimize lead structures, which underscores the growing reliance on computational techniques in drug discovery.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess required to construct such intricate molecules. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the methylbenzyl group at the 4-position of the benzodiazole ring is particularly noteworthy, as it enhances solubility and binding affinity while maintaining structural integrity. These synthetic methodologies not only highlight the compound's complexity but also demonstrate advancements in synthetic organic chemistry that enable access to novel pharmacophores.

Evaluation of pharmacological activity has revealed promising results in preclinical studies. The compound demonstrates selectivity for certain CNS receptors over others, minimizing side effects associated with non-selective drugs. This selectivity is attributed to the precise arrangement of substituents around the core heterocyclic system. Additionally, preliminary toxicology studies indicate moderate acute toxicity with no significant organ-specific effects at higher doses, suggesting a favorable safety profile for further development.

The role of structure-activity relationships (SAR) cannot be overstated in optimizing drug candidates like this one. Modifications to key functional groups can significantly alter biological activity. For instance, variations in the electron density around the benzodiazole nitrogen or changes to the steric bulk at the pyrrolidinone carbon can influence receptor binding affinity and metabolic stability. Such insights are derived from high-throughput screening (HTS) data combined with molecular docking studies, providing a rational basis for structure refinement.

Future directions in research may involve exploring analogs of this compound with enhanced bioavailability or reduced off-target effects. The integration of machine learning algorithms into drug discovery pipelines could accelerate virtual screening efforts, identifying novel derivatives with optimized properties. Furthermore, interdisciplinary approaches combining chemistry, biology, and computer science will be crucial in unraveling complex pharmacological mechanisms and translating laboratory findings into clinical applications.

The significance of this compound extends beyond its immediate pharmacological potential; it serves as a platform for understanding molecular interactions in disease states. By studying its behavior within biological systems, researchers can gain insights into pathophysiological pathways relevant to CNS disorders. This knowledge may pave way for innovative therapeutic strategies targeting these conditions more effectively than current treatments.